Cas no 143096-21-3 (3,3-Diethyloxane-2,6-dione)
3,3-Diethyloxane-2,6-dione structure
Product Name:3,3-Diethyloxane-2,6-dione
CAS No:143096-21-3
MF:C9H14O3
MW:170.205663204193
CID:2775633
PubChem ID:21751431
Update Time:2025-04-21
3,3-Diethyloxane-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL677243
- GBRQDTCDGAOVHB-UHFFFAOYSA-N
- DTXSID50617703
- 143096-21-3
- 3,3-Diethyloxane-2,6-dione
- 2,2-diethylglutaric acid anhydride
-
- Inchi: 1S/C9H14O3/c1-3-9(4-2)6-5-7(10)12-8(9)11/h3-6H2,1-2H3
- InChI Key: GBRQDTCDGAOVHB-UHFFFAOYSA-N
- SMILES: O1C(CCC(C1=O)(CC)CC)=O
Computed Properties
- Exact Mass: 170.094294304Da
- Monoisotopic Mass: 170.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
3,3-Diethyloxane-2,6-dione Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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